Ethyl-[(4-bromopyridin-2-yl)carbamothioyl]carbamate

• Molecular Formula: C9H10BrN3O2S
• Molecular Weight: 304.17 g/mol
• IUPAC Name: ethyl N-[(4-bromopyridin-2-yl)carbamothioyl]carbamate
• InChI: InChI=1S/C9H10BrN3O2S/c1-2-15-9(14)13-8(16)12-7-5-6(10)3-4-11-7/h3-5H,2H2,1H3,(H2,11,12,13,14,16)
• InChI Key: JDMSSSKVEUKGFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=S)NC1=NC=CC(=C1)Br

Description

Ethyl-[(4-bromopyridin-2-yl)carbamothioyl]carbamate is a useful research compound. Its molecular formula is C9H10BrN3O2S and its molecular weight is 304.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-bromopyridin-2-amine (10.4 g, 60.1 mmol) in dioxane (242 ml) is added ethoxycarbonyl isothiocyanate (7.88 g, 6.8 ml, 60.1 mmol) at 25° C. The resulting mixture is stirred for 4 hours at 25° C. The solvent is evaporated, the solid yellow residue diluted with ethyl acetate and washed with water and brine. The organic layer is separated, dried over magnesium sulfate and the solvent is removed in vacuo affording 1-ethoxycarbonyl-3-(4-bromo-pyridin-2-yl)-thiourea (17.37 g, 95%) as a yellow solid. mp.: 107-110° C. MS: m/z=304.0, 305.9 (M+H+).